4-ethynyl-2,5-difluorobenzonitrile
Overview
Description
4-ethynyl-2,5-difluorobenzonitrile (4-E2,5-DFB) is a fluorinated benzonitrile derivative that has been widely studied in recent years. It has been found to have a variety of applications in chemical synthesis and scientific research, ranging from drug synthesis to the study of biochemical and physiological effects.
Scientific Research Applications
4-ethynyl-2,5-difluorobenzonitrile has been found to have a wide range of applications in scientific research. It has been used in the synthesis of drugs, such as anticonvulsants, anti-inflammatory agents, and antineoplastic agents. It has also been used in the study of biochemical and physiological effects, such as the inhibition of the enzyme cyclooxygenase-2 (COX-2). Additionally, 4-ethynyl-2,5-difluorobenzonitrile has been used as a model compound to study the structure-activity relationships of organic molecules.
Mechanism of Action
The mechanism of action of 4-ethynyl-2,5-difluorobenzonitrile is not fully understood. However, it is believed to interact with the active site of the enzyme cyclooxygenase-2 (COX-2) to inhibit its activity. This inhibition of COX-2 activity is thought to be responsible for the anti-inflammatory and antineoplastic effects of 4-ethynyl-2,5-difluorobenzonitrile.
Biochemical and Physiological Effects
4-ethynyl-2,5-difluorobenzonitrile has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins and other inflammatory mediators. Inhibition of COX-2 activity is thought to be responsible for the anti-inflammatory and antineoplastic effects of 4-ethynyl-2,5-difluorobenzonitrile. Additionally, 4-ethynyl-2,5-difluorobenzonitrile has been found to have antioxidant and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
4-ethynyl-2,5-difluorobenzonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable in aqueous solution. Additionally, it has a variety of applications in scientific research, ranging from drug synthesis to the study of biochemical and physiological effects. However, there are some limitations to its use in lab experiments. It is not soluble in organic solvents, which can limit its use in certain experiments. Additionally, its toxicity has not been fully evaluated, so it should be handled with caution.
Future Directions
There are a variety of future directions for 4-ethynyl-2,5-difluorobenzonitrile research. Further research is needed to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research is needed to evaluate its toxicity and to explore its potential applications in drug synthesis and other scientific research applications. Additionally, further research is needed to explore its potential use as an antioxidant and anti-apoptotic agent. Finally, further research is needed to explore its potential use in the treatment of various diseases, such as cancer, inflammation, and neurological disorders.
Synthesis Methods
4-ethynyl-2,5-difluorobenzonitrile can be synthesized using a three-step process. The first step involves the reaction of ethynyl bromide with 2,5-difluorobenzonitrile in the presence of a palladium catalyst to form 4-ethynyl-2,5-difluorobenzonitrile. The second step involves the reaction of the 4-ethynyl-2,5-difluorobenzonitrile with sodium iodide in the presence of a base to form 4-ethynyl-2,5-difluorobenzonitrile iodide. The final step involves the reaction of 4-ethynyl-2,5-difluorobenzonitrile iodide with a base to form 4-ethynyl-2,5-difluorobenzonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethynyl-2,5-difluorobenzonitrile can be achieved through a multi-step process involving the introduction of the ethynyl and difluoromethyl groups onto a benzene ring, followed by the addition of a cyano group.", "Starting Materials": [ "4-bromo-2,5-difluorobenzene", "Sodium ethynide", "Copper(I) iodide", "Copper(II) sulfate pentahydrate", "Sodium cyanide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetone", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 4-ethynyl-2,5-difluorobromobenzene by reacting 4-bromo-2,5-difluorobenzene with sodium ethynide in the presence of copper(I) iodide and copper(II) sulfate pentahydrate in acetone.", "Step 2: Reduction of 4-ethynyl-2,5-difluorobromobenzene to 4-ethynyl-2,5-difluorobenzene using sodium borohydride in the presence of hydrochloric acid in diethyl ether.", "Step 3: Conversion of 4-ethynyl-2,5-difluorobenzene to 4-ethynyl-2,5-difluorobenzonitrile by reacting it with sodium cyanide in the presence of sodium hydroxide in water." ] } | |
CAS RN |
2757924-90-4 |
Molecular Formula |
C9H3F2N |
Molecular Weight |
163.1 |
Purity |
95 |
Origin of Product |
United States |
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